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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dimethylcyclohexanol (CAS No. 5337-72-4) is a cyclic alcohol that has been investigated

for various applications, including as a potential fragrance ingredient and as an intermediate in

chemical synthesis.[1][2] Its molecular structure, consisting of a cyclohexane ring with two

methyl groups at positions 2 and 6, and a hydroxyl group, allows for the existence of multiple

stereoisomers, which may possess distinct olfactory properties.[2] This document provides a

detailed overview of the known applications of 2,6-Dimethylcyclohexanol in the fragrance

industry, including its synthesis, physical and chemical properties, and protocols for its

evaluation.

It is important to note that while 2,6-Dimethylcyclohexanol is described as having a "sweet,

floral" or "camphor-like" odor, some sources, such as The Good Scents Company, recommend

that it is "not for fragrance use."[3] This suggests that its application in commercial fragrance

formulations may be limited or require further safety and sensory evaluation. Therefore, the

information provided herein is intended for research and development purposes.

Physicochemical Properties
A summary of the key physicochemical properties of 2,6-Dimethylcyclohexanol is presented

in Table 1. This data is essential for understanding its behavior in various formulations and for

developing appropriate handling and storage procedures.
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Property Value Reference(s)

Molecular Formula C₈H₁₆O [4]

Molecular Weight 128.21 g/mol [4]

CAS Number 5337-72-4 [4]

Appearance
Colorless to pale yellow clear

liquid
[3]

Boiling Point 174-176 °C at 760 mmHg [3]

Melting Point 32-33 °C [3]

Specific Gravity 0.915 - 0.919 @ 20°C [3]

Refractive Index 1.459 - 1.462 @ 20°C [3]

Flash Point 55 °C (131 °F) TCC [3]

Vapor Pressure
0.373 mmHg @ 25 °C

(estimated)
[3]

Solubility
Soluble in alcohol; Insoluble in

water
[3]

Synthesis of 2,6-Dimethylcyclohexanol
2,6-Dimethylcyclohexanol can be synthesized through several routes, with the most common

being the catalytic hydrogenation of 2,6-dimethylphenol or the reduction of 2,6-

dimethylcyclohexanone. The choice of synthesis route can influence the isomeric ratio of the

final product, which in turn may affect its olfactory profile.

Experimental Protocol: Synthesis via Hydrogenation of
2,6-Dimethylphenol
This protocol describes a general procedure for the synthesis of 2,6-Dimethylcyclohexanol
from 2,6-dimethylphenol.

Materials:
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2,6-Dimethylphenol

Palladium on carbon (Pd/C) catalyst (5% w/w)

Ethanol (solvent)

Hydrogen gas

High-pressure autoclave reactor

Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

In a high-pressure autoclave reactor, dissolve 2,6-dimethylphenol in ethanol.

Add the Pd/C catalyst to the solution. The catalyst loading is typically 1-5% by weight of the

substrate.

Seal the reactor and purge with nitrogen gas to remove any air.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 100-300 psi).[5]

Heat the reactor to the target temperature (e.g., 150-250 °C) with constant stirring.[5]

Monitor the reaction progress by measuring hydrogen uptake. The reaction is complete when

hydrogen consumption ceases.

Cool the reactor to room temperature and carefully vent the excess hydrogen gas.

Filter the reaction mixture to remove the Pd/C catalyst.

Remove the ethanol solvent from the filtrate using a rotary evaporator.
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Purify the crude 2,6-Dimethylcyclohexanol by vacuum distillation to obtain the final

product.

Quality Control:

The purity of the synthesized 2,6-Dimethylcyclohexanol should be assessed using Gas

Chromatography-Mass Spectrometry (GC-MS).

The isomeric distribution can also be determined by GC analysis.

The identity of the product can be confirmed by comparing its spectroscopic data (¹H NMR,

¹³C NMR, IR) with known standards.
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2,6-Dimethylphenol

High-Pressure Reactor

Pd/C Catalyst

Hydrogen Gas

Ethanol (Solvent)

FiltrationReaction Rotary EvaporationCatalyst Removal Vacuum DistillationSolvent Removal 2,6-DimethylcyclohexanolPurification
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Synthesis & Purification

Quality Control

Application & Evaluation

Synthesis

Purification

GC-MS Analysis

Spectroscopic Analysis

Olfactory Evaluation (GC-O)

Stability Testing

Formulation Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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